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Compound of Interest

Compound Name: 1,3-Dichloropropane

Cat. No.: B093676

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe disposal of 1,3-Dichloropropane waste. The
information is presented in a question-and-answer format to address specific issues that may
be encountered during laboratory experiments.

Frequently Asked Questions (FAQSs)

Q1: What is 1,3-Dichloropropane and what are its primary hazards?

Al: 1,3-Dichloropropane (CAS No. 142-28-9) is a colorless liquid with a chloroform-like odor.
It is primarily used as a solvent and an intermediate in chemical synthesis. The primary
hazards associated with 1,3-Dichloropropane are:

o Flammability: It is a flammable liquid and its vapors can form explosive mixtures with air.

e Toxicity: It is harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and
respiratory tract.

o Environmental Hazard: It is toxic to aquatic life with long-lasting effects.
Q2: What are the immediate steps to take in case of a 1,3-Dichloropropane spill?

A2: In the event of a spill, immediately evacuate the area and ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a respirator with an organic vapor
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cartridge. Contain the spill using an inert absorbent material such as vermiculite, dry sand, or
earth. Collect the absorbed material into a sealed, properly labeled container for hazardous
waste disposal. Do not allow the spill to enter drains or waterways.

Q3: How should I store 1,3-Dichloropropane waste before disposal?

A3: Store 1,3-Dichloropropane waste in a tightly closed, properly labeled container. The
container should be made of a compatible material (e.g., glass or a suitable plastic) and stored
in a cool, dry, well-ventilated area away from heat, sparks, and open flames. It is crucial to
segregate it from incompatible materials such as strong oxidizing agents, strong bases, and
reactive metals (e.g., aluminum, magnesium).

Q4: What is the appropriate EPA hazardous waste code for 1,3-Dichloropropane?

A4: While 1,3-Dichloropropane is a hazardous waste, a specific "U" or "P" listing under the
Resource Conservation and Recovery Act (RCRA) is not explicitly assigned to it. However,
waste containing 1,3-Dichloropropane may be classified as a hazardous waste if it exhibits
characteristics of ignitability (D001), corrosivity (D002), reactivity (D003), or toxicity (D004-
D043). Given its flammability, it will likely be classified under the D001 waste code. Always
consult with your institution's environmental health and safety (EHS) office for proper waste
classification and disposal procedures.

Q5: Can | dispose of small amounts of 1,3-Dichloropropane waste down the drain?

A5: No, you should never dispose of 1,3-Dichloropropane waste down the drain. It is insoluble
in water and toxic to aquatic life. This method of disposal is environmentally irresponsible and
may be in violation of local and federal regulations.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected Color Change in

Waste Container

Contamination with an

incompatible substance.

Carefully review the list of
chemicals that have been
added to the waste container.
Segregate the container and
consult with your EHS office
immediately. Do not add any

more waste to the container.

Pressure Buildup in Waste

Container

Reaction between
incompatible wastes or

decomposition.

Do not attempt to open the
container. Move it to a well-
ventilated area, such as a
fume hood, away from heat
and ignition sources. Alert your
colleagues and contact your
EHS office for guidance on
how to safely vent and handle

the container.

Leak or Crack in Waste

Container

Improper container material or

physical damage.

Immediately transfer the
contents to a new, compatible
container in a fume hood while
wearing appropriate PPE.
Absorb any spilled material
with an inert absorbent and
dispose of it as hazardous
waste. Label the new container

correctly.

Uncertainty about Waste

Compatibility

Lack of information on the
reactivity of a chemical

mixture.

Always assume that different
waste streams are
incompatible unless you have
specific information to the
contrary. Collect different types
of halogenated waste in
separate, clearly labeled

containers. Consult chemical
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compatibility charts or your

EHS office.

Quantitative Data Summary

Property Value

CAS Number 142-28-9

Molecular Formula CsHeCl2

Molecular Weight 112.99 g/mol

Boiling Point 120-122 °C

Flash Point 16 °C (60.8 °F)

Specific Gravity 1.156 g/cm3 at 25 °C

Vapor Density 3.9 (Air=1)

Solubility in Water Insoluble

Experimental Protocol: Small-Scale Neutralization of
1,3-Dichloropropane Waste

This protocol describes a method for the chemical neutralization of small quantities of 1,3-
Dichloropropane waste in a laboratory setting via base-catalyzed hydrolysis. This procedure
should only be performed by trained personnel in a certified chemical fume hood.

Materials:

1,3-Dichloropropane waste

Sodium hydroxide (NaOH)

Ethanol

Water
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e pH indicator paper or a calibrated pH meter

e Round-bottom flask

o Magnetic stirrer and stir bar

e Heating mantle

o Condenser

o Appropriate PPE (chemical-resistant gloves, safety goggles, lab coat)
Procedure:

o Preparation: In a chemical fume hood, prepare a 1 M solution of sodium hydroxide in a 1:1
ethanol/water mixture.

o Reaction Setup: Place a measured amount of 1,3-Dichloropropane waste into a round-
bottom flask equipped with a magnetic stir bar. For every 1 mole of 1,3-Dichloropropane,
add at least 2.2 moles of the 1 M ethanolic NaOH solution.

o Reaction: Attach a condenser to the flask and begin stirring the mixture. Gently heat the
solution to a mild reflux (approximately 70-80°C) using a heating mantle.

o Monitoring: Allow the reaction to proceed for several hours. The hydrolysis of 1,3-
Dichloropropane will produce 1,3-propanediol and sodium chloride.

o Cooling and Neutralization: After the reaction is complete, turn off the heat and allow the
mixture to cool to room temperature. Check the pH of the solution. If it is still basic, neutralize
it by adding a dilute acid (e.g., 1 M HCI) dropwise until the pH is between 6 and 8.

o Disposal: The resulting neutralized agueous solution, containing primarily 1,3-propanediol,
ethanol, water, and salts, should be collected and disposed of as hazardous waste according
to your institution's guidelines.

Visualizations
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Waste Collection
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\ |
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Final Disposal

Dispose as Hazardous Waste
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Caption: Decision workflow for the safe disposal of 1,3-Dichloropropane waste.
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Encounter an Issue with Waste

Is it a spill? Is it a container issue? Is it an unexpected reaction?

Contact Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Troubleshooting guide for common issues with 1,3-Dichloropropane waste.

¢ To cite this document: BenchChem. [Technical Support Center: Safe Disposal of 1,3-
Dichloropropane Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093676#safe-disposal-of-1-3-dichloropropane-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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